Cas no 1226181-96-9 (2-(2,5-dimethoxyphenyl)ethanethioamide)

• Product Name: 2-(2,5-dimethoxyphenyl)ethanethioamide
• CAS No: 1226181-96-9
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6474587
• PubChem ID: 82078108
• Update Time: 2025-10-29

2-(2,5-dimethoxyphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethoxyphenyl)ethanethioamide
• EN300-1785196
• 1226181-96-9

• Inchi： 1S/C10H13NO2S/c1-12-8-3-4-9(13-2)7(5-8)6-10(11)14/h3-5H,6H2,1-2H3,(H2,11,14)
• InChI Key： DHEKWRIOTNPRIP-UHFFFAOYSA-N
• SMILES： S=C(CC1C=C(C=CC=1OC)OC)N

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,5-dimethoxyphenyl)ethanethioamide

Compound CAS No. 1226181-96-9: 2-(2,5-Dimethoxyphenyl)Ethanethioamide

The compound with CAS No. 1226181-96-9, commonly referred to as 2-(2,5-Dimethoxyphenyl)Ethanethioamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a phenyl ring substituted with two methoxy groups at the 2 and 5 positions, connected to an ethanethioamide group. This combination of functional groups imparts distinctive chemical and biological characteristics.

Recent studies have highlighted the biochemical properties of 2-(2,5-Dimethoxyphenyl)Ethanethioamide, particularly its ability to interact with various biological systems. Researchers have explored its potential as a modulator of enzyme activity, which could be pivotal in developing new therapeutic agents. The methoxy substituents on the phenyl ring are known to enhance the compound's stability and bioavailability, making it a promising candidate for pharmacological applications.

The synthesis of CAS No. 1226181-96-9 involves a multi-step process that includes nucleophilic substitution and condensation reactions. These steps are optimized to ensure high yield and purity, which are critical for subsequent biological testing. The compound's structure has been analyzed using advanced spectroscopic techniques such as NMR and IR, confirming its molecular integrity and functional group arrangement.

In terms of applications, 2-(2,5-Dimethoxyphenyl)Ethanethioamide has shown potential in the field of oncology. Preclinical studies suggest that it may inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. Additionally, its thioamide group has been implicated in antioxidant activity, which could be beneficial in treating oxidative stress-related disorders.

The latest research on this compound also explores its role in neurodegenerative diseases. Studies indicate that CAS No. 1226181-96-9 may influence neuronal signaling and protect against neurotoxicity, opening new avenues for Alzheimer's disease therapy. These findings underscore the importance of further investigation into its mechanisms of action and efficacy in vivo.

In conclusion, 2-(2,5-Dimethoxyphenyl)Ethanethioamide (CAS No. 1226181-96-9) is a versatile compound with diverse applications in drug discovery and development. Its unique structure and promising biological properties make it a valuable subject for ongoing research efforts aimed at advancing medical treatments.